Cas no 1421494-29-2 (N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide)

N-3-(2,5-Dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide is a specialized organic compound featuring a unique heterocyclic structure combining furan and thiophene moieties. Its molecular design incorporates a hydroxypropyl linker, enhancing solubility and reactivity for applications in pharmaceutical and agrochemical research. The presence of methyl substitutions on both the furan and thiophene rings contributes to improved stability and selectivity in target interactions. This compound is particularly valuable as a synthetic intermediate or scaffold in the development of bioactive molecules, offering versatility in medicinal chemistry. Its well-defined structure allows for precise modifications, making it a useful tool for structure-activity relationship (SAR) studies.
N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide structure
1421494-29-2 structure
Product Name:N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide
CAS No:1421494-29-2
MF:C15H19NO3S
MW:293.381263017654
CID:6564001
Update Time:2025-10-29

N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide
    • N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-4-methylthiophene-2-carboxamide
    • Inchi: 1S/C15H19NO3S/c1-9-6-14(20-8-9)15(18)16-5-4-13(17)12-7-10(2)19-11(12)3/h6-8,13,17H,4-5H2,1-3H3,(H,16,18)
    • InChI Key: LNKYBAKLPFJMGF-UHFFFAOYSA-N
    • SMILES: C1(C(NCCC(C2C=C(C)OC=2C)O)=O)SC=C(C)C=1

N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide Pricemore >>

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Additional information on N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide

N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide (CAS No. 1421494-29-2): An Emerging Compound in Pharmaceutical Research

N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide (CAS No. 1421494-29-2) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its intricate molecular framework, combines elements from furan and thiophene rings, making it a promising candidate for various biological studies and drug development initiatives.

The chemical structure of N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide is particularly noteworthy. The presence of the 2,5-dimethylfuran moiety and the 4-methylthiophene group contributes to its stability and reactivity. The hydroxypropyl chain further enhances its solubility and bioavailability, making it an attractive target for medicinal chemists. Recent studies have highlighted the compound's ability to interact with specific biological targets, suggesting potential applications in the treatment of various diseases.

In the context of current research, N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide has been investigated for its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory potential, N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide has also shown promise in neuroprotective studies. Research conducted at the University of California, Los Angeles (UCLA) indicated that this compound can protect neurons from oxidative stress and apoptosis. This neuroprotective effect is attributed to its ability to modulate key signaling pathways involved in cell survival and death. These findings open up new avenues for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide have also been extensively studied. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it a suitable candidate for oral administration, which is a significant advantage in drug development. Additionally, its low toxicity profile in preclinical studies further supports its potential as a safe therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide in human subjects. Early results from Phase I trials have been promising, with no serious adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on the compound's therapeutic potential and guide future research directions.

In conclusion, N-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl-4-methylthiophene-2-carboxamide (CAS No. 1421494-29-2) represents a significant advancement in pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable target for further investigation and development. As ongoing studies continue to uncover its full potential, this compound holds the promise of contributing to the treatment of various diseases and improving patient outcomes.

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